Cas no 104617-49-4 (4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine)

• Product Name: 4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• CAS No: 104617-49-4
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD07771983
• CID: 62490
• PubChem ID: 10329721
• Update Time: 2025-06-09

4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrobenzo[d]thiazole-2,6-diamine
• 4,5,6,7-Tetrahydro-2,6-benzothiazole diamine
• (±)-2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole
• (6S)-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2,6-DIAMINE
• (RS)-N-Despropyl Pramipexole
• (S)-4,5,6,7-Tetrahydrobenzo[d]thiazole-2,6-diamine
• 2,6-Benzothiazolediamine, 4,5,6,7-tetrahydro-
• 2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole
• 4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2,6-DIAMINE
• 4,5,6,7-Tetrahydro-2,3-Benzothiazole Diamine
• 6-DiaMino-4
• 7-tetrahydrobenzothiazole
• 4,5,6,7-Tetrahydro-benzothiazole-2,6-diaMine
• 2,6-Diamino-4,5,6,7-Tetrahydrobenzothiazole Dihydrochloride
• 2,6-BenzothiazolediaMine,4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• 4,5,6,7-tetrahydro-2,6-benzothiazolediamine
• (S)-(-)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole
• 2,6-diamino-4,5,6,7-tetrahydro-benzthiazole
• (s)-4,5,6,7-tetrahydro-2,6-benzothiazolediamine
• ( inverted exclamation markA)-2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole
• PubChem15968
• J-500030
• A801018
• (R)-4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine
• AC-5319
• 104617-49-4
• 112GI014
• 106006-83-1
• DTXSID60909060
• SB21609
• ( inverted exclamation markA)-2,6-Diamino-4,5,6,7- tetrahydrobenzothiazole
• FT-0601674
• CS-0037494
• AS-12934
• 2,6-diamino-4,5,6,7-tetrahydro-benzothiazole
• (+/-)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole
• AKOS000138066
• 2,6-DIAMINO-4,5,6,7-TETRAHYDROBENZO[D]THIAZOLE
• FT-0630313
• 2 pound not6-Diamino-4 pound not5 pound not6 pound not7-tetrahydrobenzothiazole
• SB17766
• 2-Imino-2,3,4,5,6,7-hexahydro-1,3-benzothiazol-6-amine
• racemic 2,6-diamino-4,5,6,7-tetrahydro benzothiazole
• MFCD07771983
• NS00008791
• 2,6 diamino-4,5,6,7-tetrahydro-benzothiazole
• Q-200203
• A855332
• (+)-(6R)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole
• SY007512
• J-507394
• racemic 2,6 diamino-4,5,6,7-tetrahydro-benzothiazole
• (+/-)-4,5,6,7-TETRAHYDROBENZOTHIAZOLE-2,6-DIAMINE
• 2,6-diamino-4,5,6,7-tetrahydro benzothiazole
• DRRYZHHKWSHHFT-UHFFFAOYSA-N
• SY021991
• SCHEMBL306888
• 2,6-diamino- 4,5,6,7-tetrahydro-benzthiazole
• FT-0602641
• 2,6-diamino-4,5,6,7-tetrahydro-1,3-benzothiazole
• J-502460
• MFCD07369986
• SY020516
• EN300-297253
• DB-013674
• (R)-2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole
• DB-005879

• MDL： MFCD07771983
• Inchi： 1S/C7H11N3S/c8-4-1-2-5-6(3-4)11-7(9)10-5/h4H,1-3,8H2,(H2,9,10)
• InChI Key： DRRYZHHKWSHHFT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CC(CC2)N

Computed Properties

• Exact Mass: 169.06700
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.313
• Melting Point: 217-225°C
• Boiling Point: 359°C at 760 mmHg
• Flash Point: 170.9℃
• Refractive Index: 1.655
• PSA: 93.17000
• LogP: 1.82280

4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine

Introduction to CAS No. 104617-49-4: 4,5,6,7-Tetrahydro-1,3-Benzothiazole-2,6-Diamine

The compound with CAS No. 104617-49-4, commonly referred to as 4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzothiazole core of this molecule is a well-known heterocyclic structure that exhibits interesting electronic and optical properties. Recent studies have highlighted its role in the development of advanced materials such as semiconductors and optoelectronic devices.

4,5,6,7-Tetrahydro-1,3-benzothiazole-2,6-diamine is characterized by its saturated benzothiazole ring system and the presence of two amino groups at positions 2 and 6. These functional groups make the molecule highly versatile and amenable to further chemical modifications. Researchers have explored its ability to act as a precursor for the synthesis of more complex structures through various reaction pathways such as nucleophilic substitution and condensation reactions.

One of the most promising applications of this compound lies in its potential use in the field of drug discovery. The benzothiazole moiety has been associated with various pharmacological activities in recent studies. For instance, derivatives of this compound have shown anti-inflammatory and antioxidant properties in preclinical models. These findings suggest that 4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine could serve as a valuable starting material for developing novel therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its role in catalysis and material science. The presence of nitrogen atoms in the structure enhances its ability to coordinate with metal ions, making it a potential candidate for designing metalloorganic catalysts. Recent research has demonstrated its effectiveness in facilitating key organic transformations such as cross-coupling reactions and enantioselective syntheses.

The synthesis of CAS No. 104617-49-4 involves a series of well-established organic reactions that ensure high yields and purity levels. The process typically begins with the preparation of benzothiazole derivatives followed by hydrogenation to achieve the tetrahydro form. Subsequent functionalization steps are employed to introduce the amino groups at specific positions on the ring system.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Recent studies indicate that under controlled conditions,4,5